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Compound of Interest

Compound Name: Rediocide C

Cat. No.: B15557569

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rediocide-A is a natural product identified as a promising immune checkpoint

inhibitor.[1] It has been shown to enhance the tumor-killing activity of Natural Killer (NK) cells,

particularly against non-small cell lung cancer (NSCLC) cells.[1] The primary mechanism of

action involves the downregulation of the immune checkpoint protein CD155 on tumor cells,

which otherwise inhibits NK cell function by binding to the TIGIT receptor.[1] These application

notes provide detailed protocols for the preparation and use of Rediocide-A in cell culture

experiments to study its effects on cancer cells and immune cell-mediated cytotoxicity.
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Cell Line Treatment
Effector:Tar
get (E:T)
Ratio

% Lysis
(Vehicle
Control)

% Lysis
(Rediocide-
A)

Fold
Increase in
Lysis

A549
100 nM Red-

A
2:1 21.86% 78.27% 3.58

H1299
100 nM Red-

A
1:1 59.18% 74.78% 1.26

Table 2: Effect of Rediocide-A on Immune Response Markers (100 nM Red-A Treatment)[1]

Cell Line Marker
% Increase (vs. Vehicle
Control)

A549 Granzyme B Level 48.01%

H1299 Granzyme B Level 53.26%

A549 IFN-γ Level 223% (3.23-fold)

H1299 IFN-γ Level 577% (6.77-fold)

Table 3: Effect of Rediocide-A on CD155 Expression[1]

Cell Line Treatment
% Downregulation of
CD155

A549 100 nM Red-A 14.41%

H1299 100 nM Red-A 11.66%

Experimental Protocols
Preparation of Rediocide-A Stock Solution
Rediocide-A is a hydrophobic compound and should be dissolved in a suitable organic solvent.

Dimethyl sulfoxide (DMSO) is used as a vehicle in published studies.[1]
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Materials:

Rediocide-A powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol:

In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of

Rediocide-A powder.

Dissolve the powder in anhydrous DMSO to create a high-concentration stock solution (e.g.,

10 mM). The exact concentration can be adjusted based on the molecular weight of

Rediocide-A and experimental needs.

Ensure complete dissolution by vortexing. If necessary, gentle warming or sonication can be

applied, but care should be taken to avoid degradation.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability.

Critical Note: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control

(medium with the same final concentration of DMSO) in all experiments.

Cell Culture and Treatment
Cell Lines:

Target Cells: A549 (human lung carcinoma) and H1299 (human non-small cell lung cancer)

are suitable target cell lines.[1]

Effector Cells: Natural Killer (NK) cells, either primary cells isolated from peripheral blood

mononuclear cells (PBMCs) or an established NK cell line (e.g., NK-92).
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Protocol:

Culture target cells (A549, H1299) in appropriate media (e.g., RPMI-1640 supplemented with

10% FBS and 1% Penicillin-Streptomycin) at 37°C in a 5% CO₂ incubator.

For co-culture experiments, prepare NK cells. Primary NK cells can be expanded from

PBMCs by culturing in RPMI-1640 with supplements like IL-2.[1]

Seed the target cells in appropriate culture plates (e.g., 96-well plates for cytotoxicity

assays).

Prepare the working concentrations of Rediocide-A by diluting the stock solution in the cell

culture medium immediately before use. For example, to achieve a 100 nM final

concentration from a 10 mM stock, perform a 1:100,000 dilution.

Add the diluted Rediocide-A solution to the co-culture of target and effector cells. In

published studies, cells are treated with 10 or 100 nM Rediocide-A for 24 hours.[1]

NK Cell-Mediated Cytotoxicity Assays
This assay is used when target cells are engineered to express a luciferase enzyme. Cell death

results in a decrease in the luminescent signal.

Protocol:

Seed luciferase-expressing target cells (e.g., A549-Luc) in a white, flat-bottom 96-well plate.

Add effector NK cells at the desired E:T ratio (e.g., 2:1 or 1:1).[1]

Add Rediocide-A at the desired concentrations (e.g., 10 nM, 100 nM). Include vehicle

controls.

Incubate the plate for the desired duration (e.g., 24 hours).

Add the luciferase substrate (e.g., D-Luciferin) to each well.[2]

Measure the bioluminescence using a luminometer.
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Calculate the percentage of specific lysis using the formula: % Specific Lysis = 100 × (RLU

of Spontaneous Death - RLU of Sample) / (RLU of Spontaneous Death - RLU of Maximal

Killing)[2]

Spontaneous Death: Target cells with medium only.

Maximal Killing: Target cells lysed with a detergent like Triton™ X-100.[2]

This label-free method measures the change in electrical impedance as adherent target cells

are killed and detach from the electrodes at the bottom of the well.[3][4][5][6][7]

Protocol:

Add 50 µL of complete culture medium to an xCELLigence E-plate to obtain a background

reading.[1]

Seed the adherent target cells (e.g., 5 x 10³ A549 or H1299 cells) in the E-plate.[1]

Allow the cells to attach and grow for approximately 6 hours, monitoring the impedance until

it stabilizes.[1]

Add the effector NK cells and Rediocide-A (or vehicle control) to the wells.

Place the E-plate in the xCELLigence station inside a CO₂ incubator.

Record impedance readings every 15 minutes for the duration of the experiment (e.g., 48

hours).[1]

The decrease in impedance over time corresponds to the level of cell death.

Flow Cytometry Analysis
This protocol measures the level of Granzyme B, a key cytotoxic molecule, within the target

cells after co-culture with NK cells.

Protocol:

Co-culture target and effector cells with Rediocide-A or vehicle control for 24 hours.
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Harvest the cells and wash them with PBS.

Stain for surface markers if necessary to distinguish between target and effector cells.

Fix and permeabilize the cells using a commercial fixation/permeabilization kit.

Add a fluorochrome-conjugated anti-Granzyme B antibody and incubate in the dark.[8][9][10]

Wash the cells to remove unbound antibody.

Resuspend the cells in staining buffer and analyze using a flow cytometer.

This protocol quantifies the expression of CD155 on the surface of tumor cells.

Protocol:

Treat the target cells (e.g., A549, H1299) with Rediocide-A or vehicle control for 24 hours.

Harvest the cells and wash them with FACS buffer (e.g., PBS with 2% FBS).

Add a fluorochrome-conjugated anti-CD155 antibody to the cells.

Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with FACS buffer to remove unbound antibody.

Resuspend the cells in FACS buffer for analysis by flow cytometry.

Enzyme-Linked Immunosorbent Assay (ELISA) for IFN-γ
This assay measures the concentration of IFN-γ secreted into the culture supernatant, an

indicator of NK cell activation.

Protocol:

After the 24-hour co-culture with Rediocide-A, collect the cell culture supernatants.

Centrifuge the supernatants to pellet any cells or debris.
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Perform the IFN-γ ELISA on the cleared supernatants according to the manufacturer's

instructions for the specific ELISA kit being used.[11][12][13][14]

Briefly, this involves adding the supernatant to wells coated with a capture antibody, followed

by the addition of a detection antibody, a substrate, and a stop solution.

Read the absorbance on a microplate reader and calculate the concentration of IFN-γ based

on a standard curve.
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Caption: Rediocide-A mechanism of action.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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